5-ethyl-N-(2-imidazo[1,2-a]pyridin-2-ylethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-(2-imidazo[1,2-a]pyridin-2-ylethyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C15H17N3O2S2/c1-2-13-6-7-15(21-13)22(19,20)16-9-8-12-11-18-10-4-3-5-14(18)17-12/h3-7,10-11,16H,2,8-9H2,1H3
• InChI Key: IJSRWNUOKPPYBH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCCC2=CN3C=CC=CC3=N2
• Molecular Formula: C15H17N3O2S2
• Molecular Weight: 335.4 g/mol

Description

Imidazo[1,2-a]pyridines are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines involves a fused bicyclic 5–6 heterocycle.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature.

Scientific Research Applications

Antituberculosis Agents

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Optoelectronic Materials

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Mechanism of Action

While the specific mechanism of action for your compound is not available, imidazo[1,2-a]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.

Future Directions

The future directions for research into imidazo[1,2-a]pyridines likely involve further exploration of their medicinal chemistry applications, given their wide range of bioactivity.